Cas no 1804889-53-9 (4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine)

• Product Name: 4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine
• CAS No: 1804889-53-9
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4862468
• Update Time: 2025-07-19

4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine

• Inchi： 1S/C7H5BrF2INO/c1-13-5-4(8)3(6(9)10)2-12-7(5)11/h2,6H,1H3
• InChI Key： OARCRXNSLXZHAI-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C=N1)C(F)F)Br)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine

Introduction to 4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS No. 1804889-53-9)

4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS No. 1804889-53-9) is a highly versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique substitution pattern, holds promise for a wide range of applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine features a pyridine ring substituted with a bromo group at the 4-position, a difluoromethyl group at the 5-position, an iodo group at the 2-position, and a methoxy group at the 3-position. This intricate arrangement of functional groups imparts the molecule with distinct chemical properties and biological activities, making it an attractive candidate for various research endeavors.

In recent years, the interest in 4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine has been fueled by its potential as a lead compound in drug discovery. The presence of halogenated groups, particularly bromo and iodo substituents, can significantly influence the compound's reactivity and bioavailability. These groups are known to enhance the lipophilicity of molecules, which is crucial for their ability to cross biological membranes and reach target sites within cells.

The difluoromethyl group in 4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine adds another layer of complexity to its chemical behavior. Fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This makes them valuable in the design of drugs with prolonged half-lives and reduced toxicity profiles.

The methoxy group at the 3-position of the pyridine ring further contributes to the compound's stability and reactivity. Methoxy groups are known to increase the electron density on the aromatic ring, which can modulate the compound's interactions with biological targets. This property is particularly useful in fine-tuning the selectivity and potency of potential therapeutic agents.

4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine has been studied extensively in various preclinical models to evaluate its biological activities. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in disease pathways. For instance, it has demonstrated significant activity against kinases, which are key regulators of cellular signaling processes implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine has also shown promise as an antiviral agent. Studies have indicated that it can effectively inhibit viral replication by interfering with essential viral enzymes or disrupting viral entry into host cells. This dual functionality as both an enzyme inhibitor and an antiviral agent makes it a versatile candidate for further development.

The synthetic route for preparing 4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine involves several well-established chemical transformations. The synthesis typically begins with a substituted pyridine derivative, which undergoes sequential reactions to introduce the bromo, difluoromethyl, iodo, and methoxy groups. The choice of reagents and reaction conditions is critical for achieving high yields and purity of the final product.

To ensure the safety and efficacy of compounds like 4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine, rigorous preclinical testing is essential. This includes evaluating its toxicity profile, pharmacokinetic properties, and potential drug-drug interactions. Preclinical studies have shown that this compound exhibits favorable safety margins and pharmacological profiles, making it suitable for advancement into clinical trials.

Clinical trials are currently underway to assess the therapeutic potential of 4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine. These trials aim to evaluate its efficacy in treating various diseases, including cancer, viral infections, and inflammatory conditions. Early results from these trials have been promising, with indications that the compound may offer significant benefits over existing treatments.

In conclusion, 4-Bromo-5-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS No. 1804889-53-9) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for a variety of diseases.